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Introduction
Carpetimycin C is a member of the carbapenem class of β-lactam antibiotics, a group of

potent broad-spectrum antibacterial agents. Like other carbapenems, it exhibits strong activity

against a wide range of Gram-positive and Gram-negative bacteria. This technical guide

provides a comprehensive overview of the biological origin, natural source, and available data

on Carpetimycin C, intended to support research and development efforts in the field of novel

antibiotics.

Biological Origin and Natural Source
Carpetimycin C is a secondary metabolite produced by actinomycetes, specifically strains of

the genus Streptomyces. The primary identified natural sources of Carpetimycin C are:

Streptomyces sp. KC-6643: This strain was the original source from which Carpetimycin C
and D were first isolated.[1] It is also known to produce Carpetimycins A and B.[1]

Streptomyces griseus subsp. cryophilus: This subspecies is another known producer of

Carpetimycins.[2]

These soil-dwelling bacteria synthesize Carpetimycin C through a complex biosynthetic

pathway, which is believed to be similar to that of other carbapenem antibiotics.
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Quantitative Data
While specific quantitative data for the fermentation yield and purification of Carpetimycin C is

not readily available in the public domain, data on its physico-chemical properties and the

bioactivity of the closely related Carpetimycin A provide valuable insights.

Table 1: Physico-chemical Properties of Carpetimycins C and D[1]

Property Carpetimycin C Carpetimycin D

Molecular Formula C₁₄H₂₀N₂O₇S C₁₄H₂₀N₂O₁₀S₂

Molecular Weight 360 440

UV λmax (H₂O) 298 nm 298 nm

Appearance Amorphous powder Amorphous powder

Solubility Soluble in water Soluble in water

Table 2: Minimum Inhibitory Concentrations (MIC) of Carpetimycin A[3][4]

Bacterial Strain MIC (µg/mL)

Escherichia coli (clinical isolates) 0.39

Klebsiella sp. (clinical isolates) 0.39

Proteus sp. (clinical isolates) 1.56

Staphylococcus aureus (clinical isolates) 1.56

Enterobacter sp. (clinical isolates) 3.13

Citrobacter sp. (clinical isolates) 3.13

Note: The inhibitory concentration of Carpetimycin A required to inhibit more than 90% of

clinical isolates is presented.[3][4]
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The following are detailed methodologies for the fermentation, isolation, and purification of

Carpetimycin C, based on established protocols for carbapenem production from

Streptomyces species.

Fermentation Protocol
This protocol describes the submerged fermentation of Streptomyces sp. KC-6643 for the

production of Carpetimycin C.

Inoculum Preparation:

Prepare a seed culture by inoculating a loopful of Streptomyces sp. KC-6643 spores or

mycelia into a 250 mL flask containing 50 mL of a suitable seed medium (e.g., Tryptic Soy

Broth).

Incubate the flask at 28°C on a rotary shaker at 200 rpm for 48-72 hours until a dense

culture is obtained.[5]

Production Fermentation:

Aseptically transfer the seed culture (5-10% v/v) into a production fermenter containing a

sterile production medium. A typical production medium for carbapenem biosynthesis

includes a carbon source (e.g., glucose, glycerol), a nitrogen source (e.g., peptone, yeast

extract), and mineral salts.

Maintain the fermentation at 28°C with controlled aeration and agitation for 5-7 days.[6]

The pH of the medium should be monitored and maintained within the optimal range for

antibiotic production (typically pH 6.5-7.5).

Isolation and Purification Protocol
This protocol outlines the steps for extracting and purifying Carpetimycin C from the

fermentation broth.

Cell Removal:

After the fermentation is complete, harvest the broth and remove the mycelia by

centrifugation or filtration.
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Initial Extraction:

The clarified fermentation broth is subjected to adsorption chromatography using a non-

ionic porous resin (e.g., Amberlite XAD).

After washing the resin to remove impurities, the adsorbed Carpetimycins are eluted with

an organic solvent such as aqueous acetone or methanol.

Ion-Exchange Chromatography:

The eluate is concentrated under reduced pressure and then subjected to ion-exchange

chromatography on a column of anion-exchange resin (e.g., DEAE-cellulose).

A salt gradient (e.g., NaCl or NH₄Cl) is used to elute the bound compounds. Fractions are

collected and assayed for activity.

Gel Filtration Chromatography:

Active fractions from the ion-exchange step are pooled, concentrated, and further purified

by gel filtration chromatography (e.g., Sephadex G-10) to separate compounds based on

size.

High-Performance Liquid Chromatography (HPLC):

The final purification of Carpetimycin C is achieved by preparative reverse-phase HPLC.

[7]

A C18 column is typically used with a mobile phase consisting of a gradient of acetonitrile

in a suitable buffer (e.g., phosphate buffer).

Fractions containing pure Carpetimycin C are collected, pooled, and lyophilized to obtain

the final product as a powder.

Mandatory Visualizations
Putative Biosynthetic Pathway of Carpetimycin C
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Since the specific biosynthetic pathway for Carpetimycin C has not been fully elucidated, the

following diagram presents a putative pathway based on the known biosynthesis of other

carbapenems, such as thienamycin, in Streptomyces. The pathway starts from primary

metabolites and involves a series of enzymatic reactions to construct the characteristic

carbapenem core and append the side chains.
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Caption: A putative biosynthetic pathway for Carpetimycin C.

Experimental Workflow for Carpetimycin C Production
and Isolation
The following diagram illustrates the overall workflow from the fermentation of the producing

microorganism to the final purified product.
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Caption: Workflow for Carpetimycin C production and isolation.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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